3-[(3E)-3-[(4-chlorophenyl)(hydroxy)methylidene]-2-(4-methylphenyl)-4,5-dioxopyrrolidin-1-yl]propanoic acid

• Molecular Formula: C21H18ClNO5
• Molecular Weight: 399.8 g/mol
• IUPAC Name: 3-[(3E)-3-[(4-chlorophenyl)-hydroxymethylidene]-2-(4-methylphenyl)-4,5-dioxopyrrolidin-1-yl]propanoic acid
• InChI: InChI=1S/C21H18ClNO5/c1-12-2-4-13(5-3-12)18-17(19(26)14-6-8-15(22)9-7-14)20(27)21(28)23(18)11-10-16(24)25/h2-9,18,26H,10-11H2,1H3,(H,24,25)/b19-17+
• InChI Key: QOTFBGHLMQGEAQ-HTXNQAPBSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)Cl)\O)/C(=O)C(=O)N2CCC(=O)O
• Canonical SMILES: CC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)N2CCC(=O)O

Description

3-[3-(4-CHLOROBENZOYL)-4-HYDROXY-2-(4-METHYLPHENYL)-5-OXO-2,5-DIHYDRO-1H-PYRROL-1-YL]PROPANOIC ACID is a complex organic compound that features a pyrrole ring substituted with various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[3-(4-CHLOROBENZOYL)-4-HYDROXY-2-(4-METHYLPHENYL)-5-OXO-2,5-DIHYDRO-1H-PYRROL-1-YL]PROPANOIC ACID typically involves multi-step organic reactions. One common method involves the reaction of (4-chlorobenzoyl)pyruvic acid methyl ester with aromatic aldehydes and ethyl 4-aminobenzoate in glacial acetic acid. This reaction leads to the formation of ethyl 4-[5-aryl-3-hydroxy-2-oxo-4-(4-chlorobenzoyl)-2,5-dihydro-1H-pyrrol-1-yl]benzoates .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. the synthesis likely involves similar organic reactions scaled up for industrial use, with optimizations for yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

3-[3-(4-CHLOROBENZOYL)-4-HYDROXY-2-(4-METHYLPHENYL)-5-OXO-2,5-DIHYDRO-1H-PYRROL-1-YL]PROPANOIC ACID can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The carbonyl groups can be reduced to alcohols.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles for substitution reactions. The conditions vary depending on the specific reaction but generally involve controlled temperatures and solvents like ethanol or acetic acid.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group would yield a ketone, while reduction of the carbonyl groups would yield alcohols.

Scientific Research Applications

3-[3-(4-CHLOROBENZOYL)-4-HYDROXY-2-(4-METHYLPHENYL)-5-OXO-2,5-DIHYDRO-1H-PYRROL-1-YL]PROPANOIC ACID has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[3-(4-CHLOROBENZOYL)-4-HYDROXY-2-(4-METHYLPHENYL)-5-OXO-2,5-DIHYDRO-1H-PYRROL-1-YL]PROPANOIC ACID involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to various receptors and enzymes, modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine-2,5-diones: These compounds share a similar pyrrole ring structure and have comparable biological activities.

Pyrrolidine-2-ones: Another class of compounds with a similar core structure, used in various medicinal applications.

Uniqueness

What sets 3-[3-(4-CHLOROBENZOYL)-4-HYDROXY-2-(4-METHYLPHENYL)-5-OXO-2,5-DIHYDRO-1H-PYRROL-1-YL]PROPANOIC ACID apart is its specific substitution pattern, which imparts unique chemical and biological properties. The presence of both chlorobenzoyl and hydroxy groups enhances its reactivity and potential therapeutic effects.